![molecular formula C9H9NO5 B1277286 Methyl 2-methoxy-5-nitrobenzoate CAS No. 34841-11-7](/img/structure/B1277286.png)
Methyl 2-methoxy-5-nitrobenzoate
Overview
Description
Methyl 2-methoxy-5-nitrobenzoate (M2MN) is a synthetic compound that has been used in a variety of scientific research applications. It is a nitro-aromatic compound with a molecular formula of C7H7NO4. It is a colorless, crystalline solid that is soluble in water and organic solvents. M2MN has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and in biochemical and physiological research.
Scientific Research Applications
Synthesis of Novel Compounds
Methyl 2-methoxy-5-nitrobenzoate is used in the synthesis of various novel compounds. Wong et al. (2002) discovered a new synthesis route for "push-pull" naphthalenes using nitro-2-methylbenzoate esters, which revealed the potential of this compound in creating new molecular structures (Wong et al., 2002). Additionally, Lomov (2019) developed alternative approaches to synthesize 2-Methoxy-4-(methylsulfanyl)benzoic Acid, an intermediate in the preparation of cardiotonic drugs, starting from 2-methyl-5-nitrophenol, a related compound (Lomov, 2019).
Chemical Process Improvement
Song (2011) studied the reduction reaction of nitro in 2-methoxy-5-nitrobenzoic acid, exploring different methods and their industrial applications (Song, 2011). This research is significant for optimizing chemical processes involving this compound.
Solubility and Chemical Properties
Hart et al. (2017) and (2015) conducted studies to determine Abraham model solute descriptors for 2-methyl-3-nitrobenzoic acid in various solvents, providing insights into the solubility and chemical properties of related compounds (Hart et al., 2017) (Hart et al., 2015).
Pharmaceutical Applications
Several studies have utilized this compound in the synthesis of pharmaceutical compounds. Lv and Yin (2019) designed a new heterocyclic compound using methyl 5-hydroxy-4-methoxy-2-nitrobenzoate as the starting material, which showed potential in treating bone cancer (Lv & Yin, 2019). Similarly, Gaddam et al. (2020) developed a method for detecting genotoxic impurities in lenalidomide, including derivatives of this compound (Gaddam et al., 2020).
Antimicrobial and Antitumor Activities
Research by Jasztold-Howorko et al. (2005) and Li et al. (2012) explored the synthesis of compounds containing elements of this compound, showing promising cytotoxic and antimicrobial activities (Jasztold-Howorko et al., 2005) (Li et al., 2012).
Environmental Chemistry
Studies such as those by Mei et al. (2018) and Jiang Weimin (2007) have investigated environmentally friendly synthesis processes involving compounds related to this compound, contributing to green chemistry and sustainable practices (Mei et al., 2018) (Jiang Weimin, 2007).
Mechanism of Action
Target of Action
Nitrobenzoates, a class of compounds to which Methyl 2-methoxy-5-nitrobenzoate belongs, are often used in organic synthesis due to their reactivity. They can act as electrophiles, reacting with nucleophiles in various chemical reactions .
Mode of Action
Nitrobenzoates can undergo a variety of chemical reactions, including nucleophilic substitution and oxidation . The nitro group is electron-withdrawing, which makes the benzene ring more susceptible to electrophilic attack .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors, including temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
methyl 2-methoxy-5-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-14-8-4-3-6(10(12)13)5-7(8)9(11)15-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOBFJVVTBNTGCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40427313 | |
Record name | Methyl 2-methoxy-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40427313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34841-11-7 | |
Record name | Benzoic acid, 2-methoxy-5-nitro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34841-11-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-methoxy-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40427313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Methyl 2-methoxy-5-nitrobenzoate in the synthesis of the antidiabetic agent KRP-297?
A1: this compound serves as the starting material in the multi-step synthesis of KRP-297. The synthesis, as described in the research paper, involves several transformations:
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